Cas no 1784560-95-7 (tert-butyl 3-methoxy-3-(methylamino)methylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-methoxy-3-(methylamino)methylpyrrolidine-1-carboxylate
• CAS No: 1784560-95-7
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 6020680
• PubChem ID: 105505139
• Update Time: 2025-05-25

tert-butyl 3-methoxy-3-(methylamino)methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-methoxy-3-(methylamino)methylpyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 3-methoxy-3-[(methylamino)methyl]-, 1,1-dimethylethyl ester
• 1784560-95-7
• EN300-1143968
• tert-butyl 3-methoxy-3-[(methylamino)methyl]pyrrolidine-1-carboxylate

• Inchi： 1S/C12H24N2O3/c1-11(2,3)17-10(15)14-7-6-12(9-14,16-5)8-13-4/h13H,6-9H2,1-5H3
• InChI Key： VDWDESKYMFJOIB-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(OC)(CNC)C1

Computed Properties

• Exact Mass: 244.17869263g/mol
• Monoisotopic Mass: 244.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 306.1±27.0 °C(Predicted)
• pka: 10.40±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl 3-methoxy-3-(methylamino)methylpyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-methoxy-3-(methylamino)methylpyrrolidine-1-carboxylate (CAS No. 1784560-95-7)

Tert-butyl 3-methoxy-3-(methylamino)methylpyrrolidine-1-carboxylate, with the chemical identifier CAS No. 1784560-95-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrrolidine class, which is well-known for its diverse biological activities and potential applications in medicinal chemistry. The unique structural features of this molecule, including its tert-butyl substituent, methoxy group, and methylamino moiety, contribute to its distinct chemical properties and make it a valuable scaffold for further derivatization and exploration.

The tert-butyl 3-methoxy-3-(methylamino)methylpyrrolidine-1-carboxylate structure is characterized by a pyrrolidine ring that is functionalized at multiple positions. The presence of the tert-butyl group enhances the steric hindrance around the ring, which can influence both the reactivity and the binding affinity of the molecule. This steric effect is particularly important in drug design, as it can help to improve selectivity and reduce off-target interactions. Additionally, the methoxy group introduces a polar, hydrophilic region, while the methylamino substituent adds a basic nitrogen atom, which can participate in hydrogen bonding or salt formation. These features make the compound a versatile building block for synthesizing more complex molecules with tailored biological activities.

In recent years, there has been growing interest in exploring novel heterocyclic compounds for their potential therapeutic applications. Pyrrolidine derivatives have been extensively studied due to their role in various biological processes and their efficacy as pharmacological agents. For instance, compounds with similar structural motifs have shown promise in treating neurological disorders, cardiovascular diseases, and inflammatory conditions. The tert-butyl 3-methoxy-3-(methylamino)methylpyrrolidine-1-carboxylate (CAS No. 1784560-95-7) is being investigated for its potential as a precursor in the synthesis of new drugs that target specific disease pathways.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of bioactive molecules. The combination of functional groups makes it a suitable candidate for further modifications, allowing chemists to explore a wide range of derivatives with different pharmacological profiles. For example, researchers have been exploring ways to incorporate additional polar or lipophilic groups to optimize solubility and membrane permeability. These modifications can be guided by computational modeling and experimental screening to identify the most promising candidates for further development.

The pharmaceutical industry has increasingly relied on advanced synthetic methodologies to develop new drugs efficiently. Techniques such as combinatorial chemistry and high-throughput screening have enabled the rapid identification of novel compounds with desired properties. The tert-butyl 3-methoxy-3-(methylamino)methylpyrrolidine-1-carboxylate (CAS No. 1784560-95-7) fits well into this framework, as it can be used to generate libraries of derivatives that can be screened for biological activity. This approach has led to the discovery of several lead compounds that have advanced into clinical trials.

Moreover, the structural complexity of this compound makes it an attractive candidate for studying molecular interactions at a fundamental level. Understanding how different functional groups influence binding affinity and selectivity can provide valuable insights into drug design principles. For instance, computational studies have been used to model how this compound interacts with biological targets such as enzymes and receptors. These studies can help to predict how small changes in structure will affect activity, allowing researchers to design more effective molecules.

In conclusion, tert-butyl 3-methoxy-3-(methylamino)methylpyrrolidine-1-carboxylate (CAS No. 1784560-95-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential as an intermediate make it a valuable tool for developing new drugs with tailored biological activities. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like this are likely to play an increasingly important role in drug discovery and development.